Cas no 891843-07-5 (Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-ethyl-2-fluoro-)

• Product Name: Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-ethyl-2-fluoro-
• CAS No: 891843-07-5
• MF: C₁₅H₂₃FO₂Si
• MW: 282.425829172134
• CID: 609618
• PubChem ID: 59838072
• Update Time: 2025-04-19

Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-ethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-ethyl-2-fluoro-
• 3-[tert-butyl(dimethyl)silyl]oxy-5-ethyl-2-fluorobenzaldehyde
• PATHRRDCOKCOAD-UHFFFAOYSA-N
• SCHEMBL1619570
• 3-(tert-Butyldimethylsilyloxy)-5-ethyl-2-fluorobenzaldehyde
• DTXSID80733187
• 3-(t-butyldimethylsilanyloxy)-5-ethyl-2-fluorobenzaldehyde
• 3-{[tert-Butyl(dimethyl)silyl]oxy}-5-ethyl-2-fluorobenzaldehyde
• 3-((tert-Butyldimethylsilyl)oxy)-5-ethyl-2-fluorobenzaldehyde
• 891843-07-5

• Inchi： 1S/C15H23FO2Si/c1-7-11-8-12(10-17)14(16)13(9-11)18-19(5,6)15(2,3)4/h8-10H,7H2,1-6H3
• InChI Key： PATHRRDCOKCOAD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C(=C(C=O)C=C(CC)C=1)F

Computed Properties

• Exact Mass: 282.14513467g/mol
• Monoisotopic Mass: 282.14513467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų